Cas no 956045-60-6 ((S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid)

• Product Name: (S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid
• CAS No: 956045-60-6
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 5564057
• Update Time: 2025-05-20

(S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid

• Inchi： 1S/C16H21N3O3/c1-10(2)14(15(20)21)19-16(22)17-8-7-11-9-18-13-6-4-3-5-12(11)13/h3-6,9-10,14,18H,7-8H2,1-2H3,(H,20,21)(H2,17,19,22)/t14-/m0/s1
• InChI Key： BHEOONAHJPDLMN-AWEZNQCLSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(NCCC1C2=C(NC=1)C=CC=C2)=O

Additional information on (S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid

Introduction to (S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid (CAS No. 956045-60-6)

(S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid, also known by its CAS number 956045-60-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acid derivatives and is characterized by its unique structural features, which include an indole moiety and a ureido group. These features contribute to its potential biological activities and therapeutic applications.

The chemical structure of (S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid consists of a chiral center at the α-carbon, which imparts enantiomeric specificity to the molecule. The presence of the indole ring, a common motif in many biologically active compounds, suggests potential interactions with various biological targets, such as receptors and enzymes. The ureido group, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, further enhancing the compound's bioactivity.

Recent studies have highlighted the potential of (S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate the activity of certain enzymes involved in the pathogenesis of these conditions, potentially offering a new avenue for drug development.

In addition to its neuroprotective properties, (S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid have also been studied extensively. Its high solubility and stability in physiological conditions make it suitable for oral administration. Moreover, its ability to cross the blood-brain barrier (BBB) is particularly advantageous for targeting central nervous system (CNS) disorders. Preclinical studies have shown that it exhibits good bioavailability and a favorable safety profile, further supporting its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of (S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid in human subjects. Early results from phase I trials have indicated that it is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential in specific disease indications.

The synthesis of (S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid has been optimized using modern synthetic techniques, ensuring high yields and purity. Chiral resolution methods have been employed to obtain the desired enantiomer, which is crucial for its biological activity. The availability of scalable synthetic routes makes it feasible for large-scale production, facilitating its transition from bench to bedside.

In conclusion, (S)-2-(3-(2-(1H-indol-3-yl)ethyl)ureido)-3-methylbutanoic acid (CAS No. 956045-60-6) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.